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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486

An In-depth Examination of the Sesquiterpenoid Lactone: Confertifolin (CAS Number: 1811-
23-0)

This technical guide provides a comprehensive overview of Confertifolin, a sesquiterpenoid
lactone of significant interest to the scientific community. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical properties, biological activities, and the experimental protocols used to determine
them.

Core Chemical and Physical Data

Confertifolin is a naturally occurring compound isolated from various plant species, including
those of the Polygonum genus. Its fundamental chemical and physical properties are
summarized below.
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Property Value Citation
CAS Number 1811-23-0 [1]
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [2]

(3aR,5aR,9aS)-3,5a,9-
trimethyl-3a,4,5,5a,6,7,8,9-

IUPAC Name
octahydronaphtho[1,2-b]furan-
2(3H)-one

Boiling Point Approximately 365.5°C

[2]

Topological Polar Surface Area  26.3 A2

[2]

Biological Activity of Confertifolin

Confertifolin has demonstrated a range of biological activities, most notably its antimicrobial

and insecticidal properties. The following tables summarize the key quantitative data from

published studies.

Antimicrobial Activity

Confertifolin has been shown to be effective against a variety of bacterial and fungal strains.

The minimum inhibitory concentration (MIC) values are presented below.
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Minimum Inhibitory
Target Organism Type Concentration Citation
(MIC) (ug/mL)

Enterococcus faecalis ~ Bacterium 31.25 [1112]
Scopulariopsis sp. Fungus 7.81 [1][2]
Curvularia lunata Fungus 7.81 [11[2]
Epidermophyton

P Py Fungus 7.81 [1][2]
floccosum
Trichophyton

Fungus 16.62 [1]

mentagrophytes

Trichophyton rubrum

Fungus 16.62 [1]
(MTCC 296)
Aspergillus niger Fungus 31.25 [1]
Botrytis cinerea Fungus 31.25 [1]
Magnaporthe grisea Fungus 62.5 [1]
Trichophyton simii Fungus 125 [1]
Trichophyton rubrum

Fungus 125 [1]

(clinical isolate)

Insecticidal Activity against Aedes aegypti

Confertifolin has shown significant insecticidal effects against the dengue vector, Aedes
aegypti.
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Activity Type Target Stage Measurement Value (ppm) Citation
o Second Instar
Larvicidal LCso 2.90 [2]
Larvae
Fourth Instar
Larvicidal LCso 2.96 [2]
Larvae
o Strong effect at
Ovicidal Eggs - [2]
10 ppm
>300 minutes of
Repellent Adult - protection at 10 [2]
ppm
o 100% mortality at
Adulticidal Adult - [2]

10 ppm

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Antimicrobial Susceptibility Testing: Broth Microdilution
Method

This protocol is based on standard methods for determining the Minimum Inhibitory
Concentration (MIC) of a compound.[3][4][5]

Objective: To determine the lowest concentration of Confertifolin that inhibits the visible
growth of a microorganism.

Materials:
o Confertifolin
e 96-well microtiter plates

e Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)
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» Bacterial or fungal inoculums, adjusted to a 0.5 McFarland standard
» Sterile saline

e Incubator

Procedure:

e Preparation of Confertifolin Stock Solution: Dissolve a known weight of Confertifolin in a
suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

» Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the
Confertifolin stock solution with the appropriate broth to achieve a range of final
concentrations to be tested.

» Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline and
adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1.5
x 108 CFU/mL for bacteria. Further dilute this suspension in broth to achieve the final desired
inoculum concentration in the wells (typically 5 x 10> CFU/mL).

 Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the
serially diluted Confertifolin. Include a positive control well (broth and inoculum, no
compound) and a negative control well (broth only).

 Incubation: Cover the plate and incubate at 37°C for 24 hours for bacteria, or at a suitable
temperature and duration for fungi (e.g., 28-30°C for 48-72 hours).

o MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the
lowest concentration of Confertifolin at which there is no visible growth of the
microorganism.

Larvicidal Bioassay against Aedes aegypti

This protocol is adapted from the World Health Organization (WHO) guidelines for testing
mosquito larvicides.[2][6][7]

Objective: To determine the lethal concentration (LCso) of Confertifolin against Aedes aegypti
larvae.
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Materials:

Confertifolin

Aedes aegypti larvae (e.g., second and fourth instars)
Disposable cups or beakers

Dechlorinated water

Ethanol or a suitable solvent

Pipettes

Small amount of larval food (e.g., yeast extract)
Procedure:

Preparation of Test Solutions: Prepare a stock solution of Confertifolin in a suitable solvent.
From this stock, prepare a series of dilutions in dechlorinated water to achieve the desired
test concentrations. A control group with the solvent and dechlorinated water should also be
prepared.

Exposure: Place a defined number of larvae (e.g., 20-25) into each test cup containing a
specific volume of the test solution (e.g., 100 mL). Each concentration should be tested in
triplicate.

Incubation: Maintain the test cups under controlled laboratory conditions (e.g., 25-28°C,
12:12 hour light:dark cycle). A small amount of larval food can be added to each cup.

Mortality Assessment: After 24 hours of exposure, count the number of dead larvae in each
cup. Larvae are considered dead if they are unable to move when gently prodded.

Data Analysis: Calculate the percentage mortality for each concentration. The LCso value
(the concentration that kills 50% of the larvae) can then be determined using probit analysis
or other suitable statistical methods.
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Potential Signaling Pathways

While the specific signaling pathways modulated by Confertifolin have not been extensively
studied, its classification as a sesquiterpenoid lactone suggests potential interactions with key
cellular signaling cascades. Many sesquiterpenoid lactones are known to modulate
inflammatory and cell survival pathways, such as the NF-kB and PI3K/Akt/mTOR pathways.

Disclaimer: The following diagrams represent generalized signaling pathways that are known to
be affected by other sesquiterpenoid lactones. Their direct modulation by Confertifolin has not
been experimentally confirmed in the available literature.

Caption: A simplified diagram of the canonical NF-kB signaling pathway.

Extracellular Cell Membrane

S]
i activates hosphorylates i i
(e fSPg  phosphory R | recruits & activates | PoAKt e Cell Growth,
inase (RTK) Survival, Proliferation

Click to download full resolution via product page

Caption: An overview of the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156486#confertifolin-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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